
An In-depth Technical Guide to 1,1-Dibromo-2-
chloroethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dibromo-2-chloroethane

Cat. No.: B13735961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Dibromo-2-chloroethane, with the IUPAC name 1,1-dibromo-2-chloroethane, is a

halogenated hydrocarbon of interest in synthetic organic chemistry.[1] Its structure, featuring

two bromine atoms and one chlorine atom on an ethane backbone, provides multiple reactive

sites, making it a potentially valuable building block for the synthesis of more complex

molecules. This guide provides a comprehensive overview of its chemical properties, a

plausible synthetic route, and safety considerations.

Chemical and Physical Properties
While specific experimental data for 1,1-dibromo-2-chloroethane is limited, its properties can

be estimated based on its structure and comparison with the closely related compound, 1-

bromo-2-chloroethane.
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Property Value Source

IUPAC Name 1,1-dibromo-2-chloroethane [1]

CAS Number 27949-36-6 [1]

Molecular Formula C₂H₃Br₂Cl [1]

Molecular Weight 222.30 g/mol [1]

Boiling Point 106-107 °C (estimated) [2]

Melting Point -18 to -14 °C (estimated) [2]

Density
1.723 g/mL at 25 °C

(estimated)
[2]

Note: Boiling point, melting point, and density are based on data for 1-bromo-2-chloroethane as

a proxy due to the lack of available data for 1,1-dibromo-2-chloroethane.

Synthesis Pathway
A plausible and common method for the synthesis of mixed haloalkanes is the electrophilic

addition of a halogen to an alkene. In the case of 1,1-dibromo-2-chloroethane, this would

involve the reaction of vinyl chloride (chloroethene) with bromine (Br₂).
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Synthesis of 1,1-Dibromo-2-chloroethane

Vinyl Chloride (Chloroethene)

Bromonium Ion Intermediate

+ Br₂

Bromine (Br₂)

1,1-Dibromo-2-chloroethane

+ Br⁻

 

Experimental Workflow for Synthesis
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Introduction of Reactants
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Electrophilic Addition Reaction

Aqueous Work-up
(Quenching and Washing)

Drying of Organic Phase

Purification by Distillation

Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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